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A comprehensive guide for researchers and scientists on the distinct characteristics of ethane

and methane hydrates, supported by experimental data and detailed methodologies.

Gas hydrates, crystalline ice-like solids in which gas molecules are trapped within a cage of

water molecules, are of significant interest for applications ranging from energy storage and

transportation to their role in global carbon cycles and flow assurance in the oil and gas

industry. Among the most common constituents of natural gas hydrates are methane and

ethane. While both form clathrate hydrates, their distinct molecular properties give rise to

notable differences in their formation, stability, and physical characteristics. This guide provides

a detailed comparative analysis of ethane hydrate and methane hydrate, presenting key

quantitative data, experimental protocols for their characterization, and visual representations

of their structures and analysis workflows.

Structural and Physical Properties: A Head-to-Head
Comparison
Methane and ethane hydrates primarily form a cubic structure I (sI) clathrate. This structure

consists of two types of polyhedral water cages: a small pentagonal dodecahedron (5¹²) and a

larger tetrakaidecahedron (5¹²6²). However, the size difference between the methane and

ethane guest molecules leads to variations in cage occupancy and overall hydrate properties.
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The following tables summarize the key physical and thermodynamic properties of methane

and ethane hydrates based on available experimental data.

Property Methane Hydrate Ethane Hydrate Reference

Crystal Structure Structure I (sI) Structure I (sI) [1][2]

Ideal Formula (CH₄)₈(H₂O)₄₆ (C₂H₆)₈(H₂O)₄₆ [1]

Density (g/cm³) ~0.9 0.9 - 0.95 [1][3][4]

Gas Storage Capacity

(wt%)
~13.4 ~20.5 (calculated) [1]

Gas Storage Capacity

(v/v)
~164 ~145 [5][6]

Table 1: Comparison of the fundamental structural and storage properties of methane and

ethane hydrates.

Property Methane Hydrate Ethane Hydrate Reference

Thermal Conductivity

(W/m·K at ~273 K)
0.5 - 0.68 ~0.55 [7][8]

Enthalpy of

Dissociation (kJ/mol of

gas)

54.19 - 57.65 70.9 - 73.92 [2][9]

Table 2: Comparison of the thermodynamic and thermal properties of methane and ethane
hydrates.

Thermodynamic Stability: Formation and
Dissociation Conditions
The stability of gas hydrates is dictated by pressure and temperature. Ethane, being a larger

and more polarizable molecule than methane, generally forms hydrates at milder conditions

(lower pressure or higher temperature).
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Phase Equilibrium Comparison
The phase diagrams of methane and ethane hydrates illustrate their respective stability zones.

Ethane hydrate is stable at significantly lower pressures than methane hydrate for a given

temperature. For instance, at 277 K (4°C), ethane hydrate can form at approximately 0.8 MPa,

whereas methane hydrate requires a much higher pressure of around 5.5 MPa.[10] This

difference is a critical consideration for applications such as natural gas storage and

transportation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8526973?utm_src=pdf-body-img
https://www.benchchem.com/product/b8526973?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Methane_clathrate
https://pubs.aip.org/aip/jcp/article/145/15/154708/938837/Understanding-decomposition-and-encapsulation
https://pubs.acs.org/doi/abs/10.1021/acs.energyfuels.4c06345
https://webmineral.com/data/Methane%20hydrate-II.shtml
https://pubs.usgs.gov/fs/2007/3041/pdf/FS-2007-3041.pdf
https://www.researchgate.net/publication/293130689_Experimental_investigation_of_storage_capacity_of_natural_gas_hydrate
http://www.eyoungindustry.com/uploadfile/file/20170522/20170522104317_25338.pdf
https://netl.doe.gov/sites/default/files/netl-file/ICGH_5646_NETL-ToolDevelopment.pdf
https://scholarly.org/pdf/display/enthalpies-of-dissociation-of-pure-methane-and-carbon-dioxide-gas-hydrate
https://pubs.acs.org/doi/10.1021/je400145z
https://www.benchchem.com/product/b8526973#ethane-hydrate-vs-methane-hydrate-a-comparative-analysis-of-properties
https://www.benchchem.com/product/b8526973#ethane-hydrate-vs-methane-hydrate-a-comparative-analysis-of-properties
https://www.benchchem.com/product/b8526973#ethane-hydrate-vs-methane-hydrate-a-comparative-analysis-of-properties
https://www.benchchem.com/product/b8526973#ethane-hydrate-vs-methane-hydrate-a-comparative-analysis-of-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8526973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b8526973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8526973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

